Cas no 57605-30-8 (benzhydryl [2R-[1(E),2α,3α]]-α-(1-methoxyethylidene)-4-oxo-3-[(phenoxyacetyl)amino]-2-[[(p-tolyl)sulphonyl]thio]azetidine-1-acetate)

benzhydryl [2R-[1(E),2α,3α]]-α-(1-methoxyethylidene)-4-oxo-3-[(phenoxyacetyl)amino]-2-[[(p-tolyl)sulphonyl]thio]azetidine-1-acetate structure
57605-30-8 structure
Product Name:benzhydryl [2R-[1(E),2α,3α]]-α-(1-methoxyethylidene)-4-oxo-3-[(phenoxyacetyl)amino]-2-[[(p-tolyl)sulphonyl]thio]azetidine-1-acetate
CAS No:57605-30-8
MF:C36H34N2O8S2
MW:686.79376745224
CID:1605311
PubChem ID:5484263
Update Time:2025-04-21

benzhydryl [2R-[1(E),2α,3α]]-α-(1-methoxyethylidene)-4-oxo-3-[(phenoxyacetyl)amino]-2-[[(p-tolyl)sulphonyl]thio]azetidine-1-acetate Chemical and Physical Properties

Names and Identifiers

    • Benzhydryl (2R-(1(E),2alpha,3alpha))-alpha-(1-methoxyethylidene)-4-oxo-3-((phenoxyacetyl)amino)-2-(((p-tolyl)sulphonyl)thio)azetidine-1-acetate
    • diphenylmethyl (2E)-3-methoxy-2-{(2R)-2-{[(4-methylphenyl)sulfonyl]sulfanyl}-4-oxo-3-[(phenoxyacetyl)amino]azetidin-1-yl}but-2-enoate
    • benzhydryl (E)-3-methoxy-2-[(2R)-2-(4-methylphenyl)sulfonylsulfanyl-4-oxo-3-[(2-phenoxyacetyl)amino]azetidin-1-yl]but-2-enoate
    • -(1-methoxyethylidene)-4-oxo-3-[(phenoxyacetyl)amino]-2-[[(p-tolyl)sulphonyl]thio]azetidine-1-acetate
    • ,3&#x3B1
    • ]]-&#x3B1
    • EINECS 260-845-8
    • 57605-30-8
    • benzhydryl [2R-[1(E),2α,3α]]-α-(1-methoxyethylidene)-4-oxo-3-[(phenoxyacetyl)amino]-2-[[(p-tolyl)sulphonyl]thio]azetidine-1-acetate
    • Inchi: 1S/C36H34N2O8S2/c1-24-19-21-29(22-20-24)48(42,43)47-35-31(37-30(39)23-45-28-17-11-6-12-18-28)34(40)38(35)32(25(2)44-3)36(41)46-33(26-13-7-4-8-14-26)27-15-9-5-10-16-27/h4-22,31,33,35H,23H2,1-3H3,(H,37,39)/b32-25+/t31?,35-/m1/s1
    • InChI Key: NYBNBJUAHGUHSR-WAUQPKMTSA-N
    • SMILES: S([C@@H]1C(C(N1/C(/C(=O)OC(C1C=CC=CC=1)C1C=CC=CC=1)=C(\C)/OC)=O)NC(COC1C=CC=CC=1)=O)S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 686.175657
  • Monoisotopic Mass: 686.175657
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 14
  • Complexity: 1220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 162
  • XLogP3: 6.2

Experimental Properties

  • Density: 1.39
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.668
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.